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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for Cinnamyl Alcohol-d5. The information is curated for professionals in research
and drug development who utilize deuterated compounds. While specific stability data for the
d5 isotopologue is not extensively published, the following information, based on the properties
of its non-deuterated analogue, Cinnamyl Alcohol, serves as a robust guideline. Deuteration is
not expected to fundamentally alter the chemical stability profile but may influence the kinetics
of degradation.

Chemical and Physical Properties

A summary of the relevant physical and chemical properties of Cinnamyl Alcohol is presented
below. These characteristics are fundamental to understanding its stability and handling
requirements.
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Property Value

Chemical Formula CoHsDs0

Molecular Weight 139.21 g/mol

Appearance White crystalline solid or yellow oil if impure[1]

Melting Point 30 - 33 °C[2]

Boiling Point 250 °C[2]

Solubility Sparingly solub.le in water; soluble in most
common organic solvents[1]

Flash Point 126 °C[1][3]

Stability Profile

Cinnamyl Alcohol-d5 is considered chemically stable under standard ambient conditions,
such as at room temperature.[2] However, its stability is compromised by exposure to certain
environmental factors.

Key Factors Influencing Stability:

¢ Oxygen (Air): The primary degradation pathway for cinnamyl alcohol is aerobic oxidation.[4]
It is known to oxidize rapidly upon exposure to air, a process that can be spontaneous.[4]
This oxidation can lead to the formation of several byproducts.

 Light: Exposure to daylight can promote the oxidation of cinnamyl alcohol.[4]

e Heat: While stable at room temperature, intense heating can lead to the formation of
explosive mixtures with air.[2] It is also noted that oxidation is accelerated on exposure to
heat.[5]

e Incompatible Materials: Contact with strong oxidizing agents should be avoided as this can
lead to vigorous reactions.[3][6]

Degradation Pathways
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The principal degradation mechanism for Cinnamyl Alcohol-d5 is oxidation. The following
diagram illustrates the plausible degradation pathways based on studies of the non-deuterated
compound. The initial oxidation can occur at either the allylic alcohol or the alkene moiety.
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Figure 1. Proposed Degradation Pathways of Cinnamyl Alcohol-d5
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Figure 2: Experimental Workflow for Cinnamyl Alcohol-d5 Stability Testing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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